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Compound of Interest

Compound Name: 6-Bromohex-5-EN-1-OL

Cat. No.: B12618760 Get Quote

Technical Support Center: 6-bromohex-5-en-1-ol
Disclaimer: The following handling and safety information is based on the general properties of

brominated organic compounds and unsaturated alcohols. Specific safety data for 6-
bromohex-5-en-1-ol is not readily available. Therefore, this compound should be handled with

the utmost care, assuming it is hazardous. Always consult your institution's safety guidelines

and perform a thorough risk assessment before use.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 6-bromohex-5-en-1-ol?

A1: Based on structurally similar compounds like 6-bromo-1-hexanol and 5-hexen-1-ol, the

primary hazards are expected to be:

Skin and Eye Irritation: May cause irritation or serious eye damage upon contact.[1][2][3]

Respiratory Irritation: Vapors or mists may cause respiratory tract irritation.[1][2][3]

Flammability: As an unsaturated alcohol, it may be flammable, with vapors potentially

forming explosive mixtures with air.[4][5]

Toxicity: While acute toxicity data is unavailable, it should be treated as potentially harmful if

swallowed, inhaled, or absorbed through the skin.
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Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: A comprehensive list of required PPE includes:

Eye and Face Protection: Chemical safety goggles and a face shield are essential.[6]

Hand Protection: Chemical-resistant gloves (e.g., Viton®, nitrile rubber) are mandatory.

Always inspect gloves for integrity before use.[1]

Skin and Body Protection: A lab coat, long pants, and closed-toe shoes are required. For

larger quantities or in case of a spill, a chemical-resistant apron or suit may be necessary.[6]

Respiratory Protection: Work in a well-ventilated fume hood. If the concentration of vapors is

high or unknown, use a NIOSH-approved respirator with an appropriate organic vapor

cartridge.[6]

Q3: How should I properly store 6-bromohex-5-en-1-ol?

A3: Store in a cool, dry, and well-ventilated area, away from incompatible materials such as

strong oxidizing agents.[3] Keep the container tightly sealed. Some related compounds are

light-sensitive, so storage in an amber or opaque container is recommended.

Q4: What should I do in case of a spill?

A4: In the event of a spill:

Evacuate the immediate area.

Ensure proper ventilation.

Wear the appropriate PPE as described in Q2.

Absorb the spill with an inert material (e.g., sand, vermiculite).

Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.

Clean the spill area with a suitable solvent, followed by soap and water.
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Do not allow the chemical to enter drains or waterways.[7][8]

Q5: How do I dispose of waste containing 6-bromohex-5-en-1-ol?

A5: Dispose of waste in accordance with all local, state, and federal regulations for hazardous

chemical waste. Do not pour down the drain.[1] Collect in a properly labeled, sealed container.

Troubleshooting Guide
Issue Possible Cause Solution

Material has changed color

(e.g., yellowed)

Decomposition due to

exposure to air, light, or

impurities.

Discontinue use if significant

color change is observed.

Ensure proper storage in a

tightly sealed, opaque

container in a cool, dark place.

Unexpected reaction exotherm
Incompatible reagents or

reaction conditions.

Immediately cool the reaction

vessel. Re-evaluate the

experimental protocol for

potential incompatibilities (e.g.,

strong oxidizing agents).

Skin or eye irritation after

handling

Inadequate PPE or accidental

exposure.

Immediately flush the affected

area with copious amounts of

water for at least 15 minutes.

Seek medical attention.[1]

Review and improve handling

procedures and PPE usage.

Strong, irritating odor detected
Vapor release from an open or

leaking container.

Ensure all work is conducted in

a properly functioning fume

hood. Check container seals

for integrity. If a leak is found,

follow spill procedures.

Quantitative Data Summary
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Data for 6-bromohex-5-en-1-ol is not widely available. The following table presents data for

structurally related compounds to provide an estimate of physical properties.

Property 6-bromo-1-hexanol 5-hexen-1-ol

Molecular Formula C₆H₁₃BrO C₆H₁₂O

Molecular Weight 181.07 g/mol [2] 100.16 g/mol [9]

Boiling Point 105-106 °C @ 5 mmHg[2] 78-80 °C @ 25 mmHg[10]

Density 1.384 g/mL at 25 °C[2] 0.834 g/mL at 25 °C[10]

Flash Point >110 °C (>230 °F)[1] 59 °C (138.2 °F)[10]

Refractive Index n20/D 1.482[2] n20/D 1.435[10]

Experimental Protocols
Standard Handling Protocol

Risk Assessment: Before beginning any experiment, conduct a thorough risk assessment for

all chemicals and procedures involved.

Engineering Controls: All handling of 6-bromohex-5-en-1-ol must be performed in a certified

chemical fume hood.

Personal Protective Equipment: Don the required PPE as outlined in the FAQ section.

Dispensing: Carefully measure and dispense the required amount of the chemical, keeping

the container sealed when not in use.

Reaction Setup: Ensure the reaction apparatus is secure and properly assembled. If heating

is required, use a controlled heating source (e.g., heating mantle with a temperature

controller).

Post-Experiment: Quench any reactive materials appropriately. Clean all glassware and

equipment thoroughly.
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Waste Disposal: Segregate and dispose of all chemical waste according to institutional

guidelines.

Emergency First Aid Protocol
Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.[1]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[4]

Visualizations
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Handling and Safety Workflow for 6-bromohex-5-en-1-ol
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Caption: General workflow for safely handling 6-bromohex-5-en-1-ol.
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Troubleshooting Guide for 6-bromohex-5-en-1-ol Experiments

Material Integrity

Reaction Issues

Safety Event
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Unexpected Reaction?

Safety Incident? (Spill/Exposure)

Action: Verify Storage Conditions

Yes No

Action: Discard Material Action: Review Protocol & Reagents

Yes No

Action: Consult Principal Investigator Action: Follow Emergency Protocols

Yes

Action: Report Incident
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Caption: Decision tree for troubleshooting common experimental issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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